Cas no 102365-46-8 ([1,2,4]Triazolo[1,5-a][1,3,5]triazine-5,7-diamine(9CI))

[1,2,4]Triazolo[1,5-a][1,3,5]triazine-5,7-diamine(9CI) structure
102365-46-8 structure
Product Name:[1,2,4]Triazolo[1,5-a][1,3,5]triazine-5,7-diamine(9CI)
CAS No:102365-46-8
MF:C4H5N7
MW:151.129398107529
CID:125043
PubChem ID:45092652
Update Time:2025-04-18

[1,2,4]Triazolo[1,5-a][1,3,5]triazine-5,7-diamine(9CI) Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-a][1,3,5]triazine-5,7-diamine(9CI)
    • [1,2,4]Triazolo[1,5-a][1,3,5]triazine-5,7-diamine
    • DTXSID20667053
    • 5,7-diamino-1,2,4-triazolo[1,5-a][1,3,5]triazine
    • 102365-46-8
    • SCHEMBL5420423
    • Inchi: 1S/C4H5N7/c5-2-9-3(6)11-4(10-2)7-1-8-11/h1H,(H4,5,6,7,8,9,10)
    • InChI Key: NOKHJGLQLAKSKM-UHFFFAOYSA-N
    • SMILES: N12C(N)=NC(N)=NC1=NC=N2

Computed Properties

  • Exact Mass: 151.06085
  • Monoisotopic Mass: 151.06064319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 108.01
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